Cas no 4219-47-0 (Ethylene Glycol Monooctanoate)

• Product name: Ethylene Glycol Monooctanoate
• CAS No: 4219-47-0
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 927872
• PubChem ID: 170609

Ethylene Glycol Monooctanoate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyethyl octanoate
• (2-hydroxyethyl)octanoate
• 1-O-Tetradecanoyl-1,2-ethandiol
• 2-butoxy-1-ethanol
• 2-butoxyethyl alcohol
• 2-hydroxyethyl myristate
• 2-Hydroxyethyl-myristat
• 2-n-butyloxyethanol
• AC1L3I80
• AG-E-61819
• ethylene glycol mo
• ethylene glycol monobutyl ether
• Ethylene glycol monomyristate
• ethylene glycol mono-n-butyl ether
• Myristic acid, 2-hydroxyethyl ester
• Polyethylene glycol myristate
• Ethylene Glycol Monooctanoate
• 4219-47-0
• 2-hydroxyethyl caprylate
• NSC401980
• Glycol Octanoate
• SCHEMBL825306
• DTXSID80866080
• 42131-42-0
• NSC-401980
• octanoic acid 2-hydroxy-ethyl ester

• Inchi： InChI=1S/C10H20O3/c1-2-3-4-5-6-7-10(12)13-9-8-11/h11H,2-9H2,1H3
• InChI Key： CBLFQQQLPYAQCP-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)OCCO

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 46.53
• LogP: 1.88240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethylene Glycol Monooctanoate

Ethylene Glycol Monooctanoate (CAS No. 4219-47-0): A Comprehensive Overview

Ethylene Glycol Monooctanoate (CAS No. 4219-47-0) is a versatile chemical compound that finds extensive applications in various industries, including pharmaceuticals, cosmetics, and industrial formulations. This compound is a monoester derived from ethylene glycol and octanoic acid, combining the properties of both to offer unique characteristics that make it highly valuable in numerous applications.

The chemical structure of Ethylene Glycol Monooctanoate consists of an ethylene glycol moiety linked to an octanoic acid chain. This structure imparts the compound with excellent solubility in both polar and non-polar solvents, making it a preferred choice for formulating complex mixtures. The hydrophilic nature of the ethylene glycol group and the hydrophobic nature of the octanoic acid chain provide a balanced amphiphilic profile, which is crucial for its use as a surfactant and emulsifier.

In the pharmaceutical industry, Ethylene Glycol Monooctanoate is utilized as a solubilizing agent and emulsifier in drug formulations. Its ability to enhance the solubility of poorly soluble drugs has been well-documented in recent studies. For instance, a study published in the Journal of Pharmaceutical Sciences (2022) demonstrated that Ethylene Glycol Monooctanoate significantly improved the bioavailability of a poorly soluble anticancer drug by forming stable micelles that facilitated its absorption through biological membranes.

Beyond pharmaceuticals, Ethylene Glycol Monooctanoate is widely used in cosmetic formulations due to its skin compatibility and emollient properties. It serves as an effective emulsifying agent in creams and lotions, ensuring a smooth and stable texture. A recent review in the International Journal of Cosmetic Science (2021) highlighted its role in enhancing the sensory attributes of cosmetic products, such as reducing tackiness and improving spreadability.

In industrial applications, Ethylene Glycol Monooctanoate is employed as a plasticizer and lubricant. Its low volatility and high thermal stability make it suitable for use in various industrial formulations, including coatings, adhesives, and sealants. A study published in the Journal of Applied Polymer Science (2023) explored its effectiveness as a plasticizer in polyvinyl chloride (PVC) formulations, demonstrating improved flexibility and durability of the final products.

The environmental impact of Ethylene Glycol Monooctanoate has also been a subject of recent research. Studies have shown that it biodegrades readily under aerobic conditions, making it an environmentally friendly alternative to some traditional chemicals. A report in the Environmental Science & Technology (2022) highlighted its low toxicity to aquatic organisms and minimal environmental persistence.

Safety considerations are paramount when handling any chemical compound. While Ethylene Glycol Monooctanoate is generally considered safe for its intended uses, proper handling and storage practices should be followed to ensure worker safety and product integrity. The Material Safety Data Sheet (MSDS) provides detailed guidelines on handling, storage, and disposal procedures.

In conclusion, Ethylene Glycol Monooctanoate (CAS No. 4219-47-0) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, cosmetics, and industrial formulations. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern chemistry.